1-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine

• IUPAC Name: 6-[4-(2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazin-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C17H20N8/c1-12-19-14-4-2-3-13(14)17(20-12)24-9-7-23(8-10-24)16-6-5-15-21-18-11-25(15)22-16/h5-6,11H,2-4,7-10H2,1H3
• InChI Key: RDLALWCMNSAFKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(CCC2)C(=N1)N3CCN(CC3)C4=NN5C=NN=C5C=C4
• Molecular Formula: C17H20N8
• Molecular Weight: 336.4 g/mol
• CAS No.: 2640842-11-9

Description

This compound features a cyclopenta[d]pyrimidine core substituted with a methyl group at position 2 and a piperazine linker at position 2. The piperazine is further connected to a [1,2,4]triazolo[4,3-b]pyridazine moiety. This hybrid structure combines two pharmacophoric elements:

• Cyclopenta[d]pyrimidine: A fused bicyclic system known for modulating enzyme inhibition, particularly in kinase targets .
• [1,2,4]Triazolo[4,3-b]pyridazine: A nitrogen-rich heterocycle associated with NADPH oxidase inhibition and epigenetic modulation (e.g., bromodomain inhibition) .

The piperazine linker enhances solubility and provides conformational flexibility, enabling interactions with diverse biological targets .

Biological Activity

The compound 1-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine is a heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including its mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{18}H_{20}N_{6}$ with a molecular weight of approximately 328.4 g/mol. The structure includes a cyclopenta[d]pyrimidine moiety and a triazolopyridazine component linked through a piperazine ring.

Property	Value
Molecular Formula	$C_{18}H_{20}N_{6}$
Molecular Weight	328.4 g/mol
IUPAC Name	1-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine

Research indicates that compounds similar to this one may exhibit biological activity through various mechanisms:

• Enzyme Inhibition : Many derivatives have shown potential as inhibitors of cyclooxygenase (COX) enzymes, which are crucial in inflammatory processes. For example, studies on related compounds demonstrated selective inhibition of COX-II with IC50 values ranging from 0.52 μM to 22.25 μM .
• Antioxidant Activity : The presence of heterocyclic rings often correlates with antioxidant properties. Compounds within this structural class may scavenge free radicals and reduce oxidative stress.
• Anticancer Properties : Some studies suggest that similar compounds can induce apoptosis in cancer cells through the modulation of signaling pathways involved in cell survival and proliferation.

Research Findings

Several studies have investigated the biological activities of this compound and its analogs:

• In vitro Studies : Laboratory experiments have shown that derivatives exhibit significant anti-inflammatory activity by inhibiting COX enzymes. For instance, a study reported that certain pyrazole derivatives demonstrated potent COX-II inhibitory activity with selectivity indices greater than standard drugs like Celecoxib .
• Case Studies : In vivo models have been employed to assess the anti-inflammatory effects of these compounds. One study demonstrated a reduction in inflammatory markers in animal models treated with triazole derivatives .

Case Study Example

A notable case study involved the synthesis and evaluation of a series of piperazine-based heterocycles for their anti-inflammatory properties. The results indicated that compounds with similar structural motifs to our target compound exhibited significant efficacy in reducing edema in rat paw models when compared to standard anti-inflammatory agents .

Comparison with Similar Compounds

Table 1: Key Structural Analogues and Activity Profiles

Compound Name / ID	Core Structure Modifications	Biological Activity	Reference(s)
Target Compound	Cyclopenta[d]pyrimidine + [1,2,4]triazolo[4,3-b]pyridazine + piperazine linker	Potential NADPH oxidase inhibition, kinase modulation (hypothesized)
AZD5153	[1,2,4]Triazolo[4,3-b]pyridazine + piperazine + pyridazinone	Bromodomain (BRD4) inhibition, antitumor activity (c-Myc downregulation)
Triazolophthalazine-piperazine hybrids	[1,2,4]Triazolo[3,4-a]phthalazine + piperazine	Cytotoxic activity (NCI-H460, HCT116, U251 cell lines)
Pyrazolo[4,3-e][1,2,4]triazolo-pyrimidines	Pyrazolo-pyrimidine + triazolo-pyrimidine isomerization	Synthetic intermediates; isomer-dependent activity (unclear)
5-HT1A Receptor Ligands (e.g., 3d, 5d)	Coumarin + piperazine + acetyl/aryl substitutions	Subnanomolar 5-HT1A affinity; antipsychotic potential

Structure-Activity Relationships (SAR)

Piperazine Linker

• Piperazine Substitutions: Piperazine enhances anti-inflammatory activity in triazoloquinazolinones (e.g., K15, K18) and is critical for BRD4 inhibition in AZD5153 . Replacing piperazine with morpholine or heterocycles reduces receptor binding (e.g., 5-HT1A ligands) .
• Positional Effects : In the target compound, the piperazine connects two heterocycles, likely enabling bivalent binding (as seen in AZD5153) .

Heterocyclic Cores

• [1,2,4]Triazolo[4,3-b]pyridazine : Implicated in NADPH oxidase inhibition (class effect of triazolo pyrimidines) and bromodomain targeting .
• Cyclopenta[d]pyrimidine : Unique to the target compound, this core may confer selectivity for kinases or metabolic enzymes compared to pyrazolo-pyrimidines .

Substituent Effects

• Methyl Group (Position 2) : Likely improves metabolic stability and hydrophobic interactions vs. unsubstituted analogues.
• Aromatic/Electron-Withdrawing Groups : In 5-HT1A ligands, para-substituents on the piperazine phenyl ring reduce affinity, while meta/ortho substituents enhance it .

Contrasting Features

• vs. AZD5153: The target compound lacks the pyridazinone moiety critical for BRD4 binding in AZD5153, likely redirecting its activity toward NADPH oxidases or kinases .
• vs. Triazolophthalazines : The cyclopenta[d]pyrimidine core may offer distinct steric/electronic properties compared to phthalazine, altering target selectivity .